Cas no 2138077-86-6 (4-nitro-N-(octahydro-1H-isoindol-5-yl)benzene-1-sulfonamide)
4-nitro-N-(octahydro-1H-isoindol-5-yl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-nitro-N-(octahydro-1H-isoindol-5-yl)benzene-1-sulfonamide
- EN300-1167501
- 2138077-86-6
-
- Inchi: 1S/C14H19N3O4S/c18-17(19)13-3-5-14(6-4-13)22(20,21)16-12-2-1-10-8-15-9-11(10)7-12/h3-6,10-12,15-16H,1-2,7-9H2
- InChI Key: YKUAOUTXNNGFAP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1CCC2CNCC2C1)(=O)=O
Computed Properties
- Exact Mass: 325.10962727g/mol
- Monoisotopic Mass: 325.10962727g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 505
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 112Ų
4-nitro-N-(octahydro-1H-isoindol-5-yl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1167501-1.0g |
2138077-86-6 | 1g |
$0.0 | 2023-06-08 | |||
| Enamine | EN300-1167501-50mg |
2138077-86-6 | 50mg |
$707.0 | 2023-10-03 | |||
| Enamine | EN300-1167501-100mg |
2138077-86-6 | 100mg |
$741.0 | 2023-10-03 | |||
| Enamine | EN300-1167501-250mg |
2138077-86-6 | 250mg |
$774.0 | 2023-10-03 | |||
| Enamine | EN300-1167501-500mg |
2138077-86-6 | 500mg |
$809.0 | 2023-10-03 | |||
| Enamine | EN300-1167501-1000mg |
2138077-86-6 | 1000mg |
$842.0 | 2023-10-03 | |||
| Enamine | EN300-1167501-2500mg |
2138077-86-6 | 2500mg |
$1650.0 | 2023-10-03 | |||
| Enamine | EN300-1167501-5000mg |
2138077-86-6 | 5000mg |
$2443.0 | 2023-10-03 | |||
| Enamine | EN300-1167501-10000mg |
2138077-86-6 | 10000mg |
$3622.0 | 2023-10-03 |
4-nitro-N-(octahydro-1H-isoindol-5-yl)benzene-1-sulfonamide Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 4-nitro-N-(octahydro-1H-isoindol-5-yl)benzene-1-sulfonamide
4-Nitro-N-(Octahydro-1H-Isoindol-5-Yl)Benzene-1-Sulfonamide: A Comprehensive Overview
4-Nitro-N-(octahydro-1H-isoindol-5-yl)benzene-1-sulfonamide (CAS No. 2138077-86-6) is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a nitro group attached to a benzene ring and a sulfonamide moiety linked to an octahydroisoindole derivative. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and materials science.
The benzene ring in this compound serves as a central framework, providing stability and facilitating interactions with other molecular entities. The nitro group (-NO₂) attached to the benzene ring is a strong electron-withdrawing group, which enhances the electrophilic nature of the aromatic system. This feature is particularly useful in various chemical reactions, such as nucleophilic aromatic substitution, where the nitro group acts as an activating group. Recent studies have shown that the presence of the nitro group can significantly influence the reactivity and selectivity of the compound in synthetic pathways.
The sulfonamide moiety (-SO₂NH-) is another critical component of this compound. Sulfonamides are known for their ability to form hydrogen bonds, which can enhance the solubility and bioavailability of drugs. In this compound, the sulfonamide group is connected to an octahydroisoindole derivative, which introduces a rigid and bicyclic structure into the molecule. The octahydroisoindole moiety contributes to the compound's stability and may play a role in modulating its pharmacokinetic properties.
Recent advancements in computational chemistry have enabled researchers to perform detailed studies on the electronic properties and molecular interactions of 4-nitro-N-(octahydro-1H-isoindol-5-yl)benzene-1-sulfonamide. For instance, density functional theory (DFT) calculations have revealed that the compound exhibits significant conjugation between the nitro group and the sulfonamide moiety, leading to enhanced electronic communication across the molecule. This property is expected to be beneficial in applications such as nonlinear optics and electronic materials.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent coupling reactions. The synthesis strategy typically begins with the preparation of an intermediate containing both the nitro group and the benzene ring. This intermediate is then subjected to reaction conditions that facilitate the introduction of the sulfonamide group and the octahydroisoindole derivative.
One of the most promising areas of application for 4-nitro-N-(octahydro-1H-isoindol-5-yl)benzene-1-sulfonamide is in drug development. The compound's unique combination of functional groups makes it an ideal candidate for targeting specific biological pathways. For example, recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer progression. These findings suggest that further exploration into its pharmacological properties could lead to novel therapeutic agents.
In addition to its potential in medicine, this compound has also shown promise in materials science. Its rigid structure and ability to form hydrogen bonds make it a suitable candidate for use in self-assembled monolayers (SAMs) and other nanostructured materials. Researchers have recently investigated its ability to form ordered assemblies at interfaces, which could be exploited for applications in sensors, catalysis, and energy storage devices.
From an environmental perspective, understanding the degradation pathways of 4-nitro-N-(octahydro-1H-isoindol-5-yl)benzene-1-sulfonamide is crucial for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes hydrolysis or oxidative cleavage, leading to its breakdown into less complex molecules. These findings are important for ensuring sustainable practices during its synthesis and use.
In conclusion, 4-nitro-N-(octahydro-1H-isoindol-5-Yl)Benzene 1-Sulfonamide (CAS No. 2138077 86 6) is a multifaceted chemical entity with diverse applications across various scientific disciplines. Its unique structural features, combined with recent advances in computational modeling and synthetic techniques, position it as a valuable tool for future research and development efforts.
2138077-86-6 (4-nitro-N-(octahydro-1H-isoindol-5-yl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)